Cas no 1931679-00-3 (3-Chloro-2-(4,4-dimethyl-1-piperidinyl)benzaldehyde)

• Product Name: 3-Chloro-2-(4,4-dimethyl-1-piperidinyl)benzaldehyde
• CAS No: 1931679-00-3
• MDL: MFCD31716102
• CID: 4632107
• Update Time: 2025-05-20

3-Chloro-2-(4,4-dimethyl-1-piperidinyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(4,4-dimethyl-1-piperidinyl)benzaldehyde

• MDL： MFCD31716102

Additional information on 3-Chloro-2-(4,4-dimethyl-1-piperidinyl)benzaldehyde

Introduction to 3-Chloro-2-(4,4-dimethyl-1-piperidinyl)benzaldehyde (CAS No. 1931679-00-3)

3-Chloro-2-(4,4-dimethyl-1-piperidinyl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1931679-00-3, is a significant compound in the realm of pharmaceutical and chemical research. This aromatic aldehyde features a chloro substituent on the benzene ring and a piperidine moiety with dimethyl groups, making it a versatile intermediate in synthetic chemistry. The unique structural attributes of this compound have garnered attention for its potential applications in drug discovery and material science.

The synthesis and reactivity of 3-Chloro-2-(4,4-dimethyl-1-piperidinyl)benzaldehyde have been extensively studied due to its utility in constructing more complex molecules. The presence of the aldehyde group (CHO) allows for further functionalization via condensation reactions, such as Schiff base formation, which is crucial in developing new pharmaceuticals. Additionally, the chloro group on the benzene ring enhances its electrophilic nature, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry.

In recent years, 3-Chloro-2-(4,4-dimethyl-1-piperidinyl)benzaldehyde has been explored for its role in the development of bioactive molecules. Researchers have leveraged its structural framework to design novel compounds with potential therapeutic effects. For instance, studies have demonstrated its utility in generating derivatives that exhibit antimicrobial and anti-inflammatory properties. The dimethylpiperidine moiety, in particular, has been shown to improve metabolic stability and bioavailability in drug candidates.

The piperidine ring is a common pharmacophore in many approved drugs due to its ability to enhance binding affinity and selectivity. In the context of 3-Chloro-2-(4,4-dimethyl-1-piperidinyl)benzaldehyde, the 4,4-dimethyl substitution pattern further fine-tunes its pharmacokinetic profile. This makes it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics. The compound’s ability to serve as a precursor for diverse pharmacological agents underscores its importance in synthetic organic chemistry.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 3-Chloro-2-(4,4-dimethyl-1-piperidinyl)benzaldehyde. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of analogs with enhanced efficacy. These computational approaches complement experimental work by predicting reaction outcomes and optimizing synthetic routes.

The compound’s potential extends beyond pharmaceutical applications. In material science, aromatic aldehydes like 3-Chloro-2-(4,4-dimethyl-1-piperidinyl)benzaldehyde are used as building blocks for polymers and coatings. Their ability to participate in cross-linking reactions makes them valuable for creating high-performance materials with tailored properties. This dual functionality as both a pharmaceutical intermediate and a material precursor highlights its versatility.

Recent research has also focused on green chemistry approaches for synthesizing 3-Chloro-2-(4,4-dimethyl-1-piperidinyl)benzaldehyde. Efforts to develop more sustainable methods have included catalytic processes that minimize waste and energy consumption. Such innovations align with global trends toward environmentally responsible chemical manufacturing, ensuring that the production of this compound remains viable without compromising ecological integrity.

The future prospects of 3-Chloro-2-(4,4-dimethyl-1-piperidinyl)benzaldehyde are promising, with ongoing studies exploring new derivatives and applications. Its unique structural features make it a valuable asset in both academic research and industrial settings. As our understanding of its reactivity and biological activity continues to grow, so too will its significance in advancing chemical and pharmaceutical sciences.